Inhibitory Potency vs. D-Glucuronate
D-Saccharic acid 1,4-lactone hydrate inhibits β-glucuronidase with an IC50 of 48.4 μM for the human enzyme and a BRENDA-curated IC50 of 90 μM (0.09 mM) under competitive conditions, whereas the endogenous sugar acid D-glucuronate requires a 7.5 mM concentration to achieve comparable competitive inhibition [1]. This represents an approximately 83-fold to 155-fold potency advantage. The competitive mechanism of DSAL hydrate has been independently confirmed via Lineweaver-Burk analysis against E. coli β-glucuronidase, yielding a Ki of 30.9 μM [2]. D-Glucuronate lacks a defined Ki in the same enzyme system, limiting its utility as a quantitative reference.
| Evidence Dimension | β-Glucuronidase inhibitory potency (IC50) |
|---|---|
| Target Compound Data | IC50 = 48.4 μM (human enzyme); IC50 = 90 μM (BRENDA, competitive); Ki = 30.9 μM (E. coli, competitive) |
| Comparator Or Baseline | D-Glucuronate: IC50 = 7.5 mM (7,500 μM, E. coli, competitive) |
| Quantified Difference | 83-fold (90 μM vs. 7,500 μM) to 155-fold (48.4 μM vs. 7,500 μM) greater potency for DSAL hydrate |
| Conditions | BRENDA-curated IC50 values; enzyme sources include human, E. coli, and mammalian β-glucuronidase; pH and temperature variable across studies |
Why This Matters
Procuring DSAL hydrate ensures access to a potency-calibrated reference inhibitor whose IC50 and Ki have been cross-validated across multiple enzyme sources, enabling direct comparison with novel inhibitor candidates, whereas D-glucuronate is too weak to serve as a meaningful benchmark.
- [1] BRENDA Enzyme Database. D-glucuronate IC50: 7.5 mM (competitive, E. coli); saccharic acid 1,4-lactone IC50: 0.09 mM. Retrieved from https://enzyme-information.de/ View Source
- [2] BindingDB Entry BDBM50008907. D-Saccharic Acid 1,4-Lactone; Ki: 30,900 nM for E. coli β-glucuronidase (competitive, Lineweaver-Burk, β-PNPG substrate, 30 min incubation). View Source
